Cas no 1805475-79-9 (3-(Difluoromethyl)-5-fluoro-4-nitropyridine-2-sulfonamide)

• Product Name: 3-(Difluoromethyl)-5-fluoro-4-nitropyridine-2-sulfonamide
• CAS No: 1805475-79-9
• MF: C₆H₄F₃N₃O₄S
• MW: 271.17387008667
• CID: 4885348
• Update Time: 2025-06-14

3-(Difluoromethyl)-5-fluoro-4-nitropyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-fluoro-4-nitropyridine-2-sulfonamide

• Inchi： 1S/C6H4F3N3O4S/c7-2-1-11-6(17(10,15)16)3(5(8)9)4(2)12(13)14/h1,5H,(H2,10,15,16)
• InChI Key： RKMLPSWWIQBGGO-UHFFFAOYSA-N
• SMILES： S(C1C(C(F)F)=C(C(=CN=1)F)[N+](=O)[O-])(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 392
• XLogP3: 0.3
• Topological Polar Surface Area: 127

Additional information on 3-(Difluoromethyl)-5-fluoro-4-nitropyridine-2-sulfonamide

Comprehensive Overview of 3-(Difluoromethyl)-5-fluoro-4-nitropyridine-2-sulfonamide (CAS No. 1805475-79-9)

3-(Difluoromethyl)-5-fluoro-4-nitropyridine-2-sulfonamide (CAS No. 1805475-79-9) is a highly specialized chemical compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This nitropyridine sulfonamide derivative is characterized by its unique molecular structure, which combines a difluoromethyl group, a fluoro substituent, and a nitro group on a pyridine ring. These functional groups contribute to its distinct chemical properties, making it a valuable intermediate in the synthesis of novel bioactive molecules.

The compound's sulfonamide moiety is particularly noteworthy, as it is a common pharmacophore found in many drugs and agrochemicals. Researchers are increasingly interested in 3-(Difluoromethyl)-5-fluoro-4-nitropyridine-2-sulfonamide due to its potential applications in developing new enzyme inhibitors and antimicrobial agents. Its fluorinated pyridine core enhances its metabolic stability and bioavailability, which are critical factors in drug design. Additionally, the presence of the nitro group offers opportunities for further chemical modifications, enabling the creation of diverse derivatives with tailored properties.

In the context of current trends, the demand for fluorinated compounds like 3-(Difluoromethyl)-5-fluoro-4-nitropyridine-2-sulfonamide has surged, driven by their widespread use in medicinal chemistry and crop protection. Fluorine incorporation is a key strategy in modern drug discovery, as it often improves potency and selectivity. This aligns with the growing interest in precision agriculture and sustainable farming, where nitropyridine-based compounds are explored for their efficacy against resistant pests and pathogens.

From a synthetic perspective, CAS No. 1805475-79-9 represents a challenging yet rewarding target for organic chemists. Its preparation typically involves multi-step reactions, including nitration, sulfonylation, and fluorination steps. Advanced techniques such as flow chemistry and catalysis are being investigated to optimize its production, addressing the need for greener and more efficient synthetic routes. These innovations are particularly relevant in light of the increasing focus on green chemistry and environmental sustainability in the chemical industry.

The compound's potential extends beyond traditional applications. For instance, its electron-deficient pyridine ring makes it a candidate for use in materials science, particularly in the development of organic electronic devices. Researchers are also exploring its utility in bioconjugation and probe design for biochemical assays, leveraging its reactive nitro and sulfonamide groups. Such interdisciplinary applications highlight the versatility of 3-(Difluoromethyl)-5-fluoro-4-nitropyridine-2-sulfonamide and its relevance to cutting-edge scientific advancements.

Quality control and analytical characterization are critical for ensuring the reliability of CAS No. 1805475-79-9 in research and industrial settings. Techniques like HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify its purity and structural integrity. These methods are essential for meeting the stringent standards required in pharmaceutical development and regulatory compliance, topics that are increasingly prominent in scientific discourse.

In summary, 3-(Difluoromethyl)-5-fluoro-4-nitropyridine-2-sulfonamide (CAS No. 1805475-79-9) is a multifaceted compound with broad implications for drug discovery, agrochemical innovation, and materials science. Its unique structural features and functional groups make it a valuable building block for researchers aiming to address some of today's most pressing challenges, from antimicrobial resistance to sustainable agriculture. As scientific interest in fluorinated and nitro-containing compounds continues to grow, this compound is poised to play a pivotal role in advancing these fields.